Cas no 16722-49-9 ((3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid)

(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid structure
16722-49-9 structure
Product Name:(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid
CAS No:16722-49-9
MF:C6H10O7
MW:194.139402866364
CID:2657652
Update Time:2023-08-06

(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ketogalactonic acid
    • 2-Oxo-D-galactonic acid
    • alpha-keto-D-Galactonic acid
    • D-lyxo-Hexulosonic acid
    • 2-Keto-D-galactonic acid
    • D-lyxo-2-Hexulosonic acid
    • C03342
    • (3S,4S,5R)-3,4,5,6-tetrahydroxy-2-oxo-hexanoic acid
    • (3S,4S,5R)-3,4,5,6-tetrahydroxy-2-keto-hexanoic acid
    • (3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid
    • Inchi: 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-4,7-10H,1H2,(H,12,13)/t2-,3+,4+/m1/s1
    • InChI Key: VBUYCZFBVCCYFD-UZBSEBFBSA-N
    • SMILES: O[C@H]([C@@H](C(C(=O)O)=O)O)[C@@H](CO)O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Topological Polar Surface Area: 135

Experimental Properties

  • Density: 1.757±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 170-171 ºC
  • Solubility: Soluble (468 g/l) (25 º C),

(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Production Method

Production Method 1

Reaction Conditions
1.1C:37290-56-5, S:H2O, 24 h, rt, pH 8
Reference
Expanding the reaction space of aldolases using hydroxypyruvate as a nucleophilic substrate
By de Berardinis, Veronique et al, Green Chemistry, 2017, 19(2), 519-526

(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Raw materials

(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Preparation Products

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